Cas no 100726-24-7 (1,2,4-Benzotriazine, 6-methyl-3-phenyl-)

• Product name: 1,2,4-Benzotriazine, 6-methyl-3-phenyl-
• CAS No: 100726-24-7
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 1128630

1,2,4-Benzotriazine, 6-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine, 6-methyl-3-phenyl-

• Inchi： 1S/C14H11N3/c1-10-7-8-12-13(9-10)15-14(17-16-12)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： UUTMFDNBMTULPD-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C)C=C2N=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 221.09543

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 95-96 °C
• Boiling Point: 415.3±28.0 °C(Predicted)
• PSA: 38.67
• pka: 0.38±0.50(Predicted)